Cas no 121960-22-3 ((2S)-2-amino-4,4-difluorobutanoic acid)

(2S)-2-amino-4,4-difluorobutanoic acid structure
121960-22-3 structure
Product Name:(2S)-2-amino-4,4-difluorobutanoic acid
CAS No:121960-22-3
MF:C4H7F2NO2
MW:139.10068821907
MDL:MFCD19204799
CID:1213443
PubChem ID:49867425
Update Time:2025-04-20

(2S)-2-amino-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-amino-4,4-difluoro-, (2S)-
    • (2S)-2-amino-4,4-difluorobutanoic acid
    • (S)-2-Amino-4,4-difluoro-butyric acid
    • (S)-2-Amino-4,4-difluorobutanoicacid
    • (2s)-2-amino-4,4-difluoro-butanoic acid
    • SCHEMBL4147461
    • CS-0134027
    • (s)-4,4-difluoro-2-aminobutyric acid
    • VIUCNIMDPZQXAD-REOHCLBHSA-N
    • BS-45077
    • EN300-1168843
    • (S)-2-Amino-4,4-difluorobutanoic acid
    • 121960-22-3
    • AKOS006342494
    • Q27464084
    • AT19556
    • MDL: MFCD19204799
    • Inchi: 1S/C4H7F2NO2/c5-3(6)1-2(7)4(8)9/h2-3H,1,7H2,(H,8,9)/t2-/m0/s1
    • InChI Key: VIUCNIMDPZQXAD-REOHCLBHSA-N
    • SMILES: FC(C[C@@H](C(=O)O)N)F

Computed Properties

  • Exact Mass: 139.044
  • Monoisotopic Mass: 139.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -2.2

Experimental Properties

  • PSA: 63.32000
  • LogP: 0.75380

(2S)-2-amino-4,4-difluorobutanoic acid Pricemore >>

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